macrocalin A
macrocalin A
Brand Name:
Vulcanchem
CAS No.:
10391-08-9
VCID:
VC0083042
InChI:
InChI=1S/C20H26O5/c1-10-11-4-5-12-19(8-11,15(10)21)17(23)25-13-6-7-18(2,3)14-16(22)24-9-20(12,13)14/h11-14,16,22H,1,4-9H2,2-3H3/t11-,12-,13+,14-,16-,19+,20-/m1/s1
SMILES:
Molecular Formula:
C20H26O5
Molecular Weight:
346.4 g/mol
macrocalin A
CAS No.: 10391-08-9
Main Products
VCID: VC0083042
Molecular Formula: C20H26O5
Molecular Weight: 346.4 g/mol
| CAS No. | 10391-08-9 |
|---|---|
| Product Name | macrocalin A |
| Molecular Formula | C20H26O5 |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | (1S,4S,8R,9R,12S,13S,16R)-9-hydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione |
| Standard InChI | InChI=1S/C20H26O5/c1-10-11-4-5-12-19(8-11,15(10)21)17(23)25-13-6-7-18(2,3)14-16(22)24-9-20(12,13)14/h11-14,16,22H,1,4-9H2,2-3H3/t11-,12-,13+,14-,16-,19+,20-/m1/s1 |
| Standard InChIKey | QOAOBBJDPFYUKJ-RVMSTXCCSA-N |
| Isomeric SMILES | CC1(CC[C@H]2[C@]3([C@@H]1[C@@H](OC3)O)[C@@H]4CC[C@@H]5C[C@]4(C(=O)C5=C)C(=O)O2)C |
| Canonical SMILES | CC1(CCC2C3(C1C(OC3)O)C4CCC5CC4(C(=O)C5=C)C(=O)O2)C |
| Appearance | Powder |
| Synonyms | macrocalin A |
| PubChem Compound | 11382408 |
| Last Modified | Nov 11 2021 |
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